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Executive Summary

2-(3-Nitrophenyl)nicotinaldehyde (CAS: 289469-76-7) is a specialized heterocyclic building

block used primarily in the synthesis of complex bioactive scaffolds, including dihydropyridines,
naphthyridines, and azlactones. Its structural duality—combining an electrophilic aldehyde with
a nitro-aryl group—makes it a "privileged scaffold” for divergent synthesis in drug discovery.[1]

However, due to its specific substitution pattern, it is often a non-stock item with major catalog
distributors, requiring researchers to either source from specialized fine chemical vendors or
synthesize it in-house. This guide provides a validated sourcing strategy, a self-validating
synthesis protocol, and quality control parameters to ensure research integrity.

Part 1: Technical Specifications & Identity

Before sourcing, verify the exact chemical identity to avoid confusion with regioisomers (e.g., 6-
(3-nitrophenyl)nicotinaldehyde).
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Parameter Specification

Chemical Name 2-(3-Nitrophenyl)pyridine-3-carbaldehyde
Common Name 2-(3-Nitrophenyl)nicotinaldehyde

CAS Number 289469-76-7

Molecular Formula C12HsN20s3

Molecular Weight 228.20 g/mol

Appearance Pale yellow to yellow solid

Solubility Soluble in DMSO, DMF, DCM, Chloroform;

sparingly soluble in water.[1]

o Air-sensitive (aldehyde oxidation); store under
Stability )
inert gas at 2-8°C.

Part 2: Sourcing Landscape

The supply chain for this compound is tiered.[1] High-throughput screening (HTS) campaigns
may require bulk purchase, while hit-to-lead optimization often necessitates in-house synthesis
due to long lead times for custom orders.[1]

Tier 1: Direct Suppliers (Stock/Lead Time < 2 Weeks)

These vendors typically hold small inventory (mg to g scale) for immediate dispatch.

o BLD Pharm: Confirmed listing with specific batch data. Often holds stock in Shanghai or US
warehouses.[1]

o Enamine: Likely to have this in their "REAL Database" or building block stock due to its utility
in library synthesis.[1]

o WuXi AppTec (LabNetwork): Aggregates stock from various Asian manufacturers; reliable for
verifying "in-stock” status before purchase.[1]
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Tier 2: Custom Synthesis & Aggregators (Lead Time 4-8
Weeks)

Use these for bulk (>100g) or if Tier 1 is out of stock.

o MolPort: Excellent for searching global inventory but acts as a middleman.[1]

e ChemSpace: Similar to MolPort, connects with Ukrainian and Chinese synthesis labs.
o Apollo Scientific: UK-based; often sources from partner labs if not in local stock.[1]
Tier 3: Strategic Precursor Sourcing (In-House

Synthesis)

Recommended Strategy: If the lead time exceeds 3 weeks, purchase the precursors and
synthesize in-house using the protocol in Part 3. This is often more cost-effective and ensures
freshness.[1]

Required Precursors:

e 2-Chloronicotinaldehyde (CAS: 31260-49-1) - Widely available (Sigma, TCI, Combi-Blocks).
[1]

o 3-Nitrophenylboronic acid (CAS: 13331-27-6) - Commodity chemical, very stable.[1]

Part 3: Validated Synthesis Protocol (Suzuki-
Miyaura Coupling)

If direct sourcing is unfeasible, the following protocol is the industry standard for generating
high-purity 2-arylpyridines. This method is optimized for reliability and scalability.[1]

The Reaction Pathway

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2729030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2-Chloronicotinaldehyde DME/H20 (3:1)

(CAS: 31260-49-1) %
Pd(PPh3)4 (5 mol%) Transmetallation Pd(ll) Complex ___Reductive Elimination | 2-(3-Nitrophenyl)nicotinaldehyde

/ Na2CO3 (2 eq) (Oxidative Addition) (Target)

3-Nitrophenylboronic acid
(CAS: 13331-27-6)

Click to download full resolution via product page

Caption: Fig 1. Convergent synthesis via Pd(0)-catalyzed cross-coupling.[1][2][3] This route

avoids the instability of pyridine-2-boronic acids.[1]

Step-by-Step Methodology

Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 2-chloronicotinaldehyde (1.0 eq, 5 mmol) and 3-nitrophenylboronic acid
(1.2 eq, 6 mmol) in 1,2-dimethoxyethane (DME, 20 mL).

Degassing: Add 2M aqueous Na2COs (2.0 eq, 5 mL). Sparge the biphasic mixture with Argon
for 15 minutes to remove dissolved oxygen (Critical for catalyst life).

Catalysis: Quickly add Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq).

Reaction: Heat the mixture to reflux (approx. 85°C) under an Argon atmosphere for 12—-16
hours. Monitor by TLC (EtOAc/Hexane 1:3).[1] The starting chloride should disappear.[1]

Work-up:
o Cool to room temperature.[1][4]
o Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

o Wash combined organics with brine, dry over anhydrous Na2SOa4, and concentrate in

vacuo.

Purification: The crude residue is typically a dark oil.[1] Purify via flash column
chromatography on silica gel.

o Eluent: Gradient of 10% - 30% Ethyl Acetate in Hexanes.[1]
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o Yield Expectation: 75-85%.[1]

Part 4: Quality Control & Self-Validation[1]

To ensure the material is suitable for downstream biological assays or synthesis, it must pass

the following QC checks.

Proton NMR (*H-NMR) Validation

The spectrum in CDCIs should display distinct diagnostic peaks:

Aldehyde Proton: A singlet at ~10.0-10.2 ppm.[1] If this is missing or shifted upfield, the
aldehyde may have oxidized to the carboxylic acid.

Pyridine Protons: Look for the doublet of doublets (dd) characteristic of the pyridine ring
protons (H-4, H-5, H-6) in the 7.4-8.9 ppm range.

Nitro-Aryl Protons: The proton ortho to the nitro group will be significantly deshielded,
appearing as a singlet or doublet at ~8.5 ppm.[1]

Purity by HPLC

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).
Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 5% — 95%.
Detection: UV at 254 nm (aromatic) and 280 nm (nitro/carbonyl).

Acceptance Criteria: >95% area under the curve (AUC). Major impurity is often
triphenylphosphine oxide (if synthesized) or the carboxylic acid derivative (if stored
improperly).

Part 5: Applications & Reaction Utility

This compound serves as a "linchpin” intermediate.[1] Its reactivity profile allows for rapid

diversification.[1][3]
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2-(3-Nitrophenyl)nicotinaldehyde

+ Isonitrile + Amine
Cat. Sc(OTf)3

+ Acetophenone |+ Ketoester + Amine
NaOH, EtOH Reflux

Chalcones Dihydropyridines Imidazo[1,2-a]pyridines
(Claisen-Schmidt) (Hantzsch Synthesis) (Groebke-Blackburn-Bienaymé)
Flavonoid Mimetics Ca2+ Channel Blockers Kinase Inhibitors
(Antioxidant/Anticancer) (Nifedipine Analogues) (Fused Heterocycles)

Click to download full resolution via product page

Caption: Fig 2. Divergent synthesis pathways utilizing the aldehyde and pyridine nitrogen
functionalities.

Key Reactions:

o Chalcone Synthesis: Reaction with acetophenones under basic conditions yields chalcones,
which are precursors to flavonoids and pyrazolines.[1]

o Hantzsch Dihydropyridine Synthesis: Condensation with ethyl acetoacetate and ammonium
acetate yields 1,4-dihydropyridines, a class of molecules famous for calcium channel
blocking activity (similar to Nifedipine).

e Azlactone Formation: Condensation with hippuric acid yields azlactones, used as tyrosinase
inhibitors or intermediates for amino acid synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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